BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Thermophysical
Properties of 3-Phenylhexane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Phenylhexane is an aromatic hydrocarbon with the chemical formula C12H1s.[1] As a
substituted alkane, its thermophysical properties are of significant interest in various fields,
including chemical engineering, materials science, and drug development, where it may be
used as a solvent or a reference compound. This guide provides a comprehensive overview of
the key thermophysical properties of 3-phenylhexane, detailing their dependence on
temperature. The information presented herein is compiled from critically evaluated data and
established experimental methodologies.

Core Thermophysical Properties

The following sections detail the essential thermophysical properties of 3-phenylhexane. The
data is presented in tabular format for clarity and ease of comparison.

General Properties

A summary of the general physical and chemical properties of 3-phenylhexane is provided in
the table below.
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Property Value

Molecular Formula Ci2H1s

Molar Mass 162.276 g/mol [2]
Boiling Point 213.1 °C at 760 mmHg
Melting Point -55.4 °C

Density 0.858 g/cm?3[3]
Refractive Index 1.4859[3]

Vapor Pressure 0.243 mmHg at 25 °CJ[3]
Flash Point 74.2 °CJ[3]

Temperature-Dependent Properties

The thermophysical properties of 3-phenylhexane exhibit a strong dependence on
temperature. The following tables summarize the available data for the liquid phase.

Table 1: Density of Liquid 3-Phenylhexane as a Function of Temperature[2]

Temperature (K) Density (g/cm?)

217.82 - 669 Data available across this range

Table 2: Viscosity of Liquid 3-Phenylhexane as a Function of Temperature[2]

Temperature (K) Viscosity (mPa-s)

273.15 - 660 Data available across this range

Table 3: Thermal Conductivity of Liquid 3-Phenylhexane as a Function of Temperature[2]

Temperature (K) Thermal Conductivity (W/m-K)

220 - 600 Data available across this range
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Table 4: Heat Capacity at Saturation Pressure of Liquid 3-Phenylhexane as a Function of

Temperature[2]
Temperature (K) Heat Capacity (J/mol-K)
217.82 - 655.62 Data available across this range

Experimental Protocols

The determination of thermophysical properties requires precise and standardized
experimental methodologies. Below are detailed overviews of common techniques used for
measuring the properties of liquids like 3-phenylhexane.

Density Measurement

The density of liquids is often determined using a vibrating tube densimeter.[4]
Methodology:

e A U-shaped tube is filled with the sample liquid.

e The tube is electromagnetically excited to oscillate at its natural frequency.
o The oscillation frequency is precisely measured.

» The density of the sample is determined from the relationship between the oscillation period
and the mass of the liquid in the tube.

e The temperature of the sample is controlled using a thermostat bath.

Viscosity Measurement

Viscosity is a measure of a fluid's resistance to flow. For liquids, viscosity generally decreases
with increasing temperature.[5] Common methods for viscosity measurement include the use of
capillary viscometers or rotational viscometers.

Methodology (Capillary Viscometer):
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e The time taken for a fixed volume of the liquid to flow through a calibrated capillary tube
under the influence of gravity is measured.

e The kinematic viscosity is calculated from this time using the viscometer constant.

e The dynamic viscosity is then obtained by multiplying the kinematic viscosity by the density
of the liquid at the same temperature.

Surface Tension Measurement

Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area
possible.[6] The Du Nouy ring method and the Wilhelmy plate method are widely used for its
measurement.[7]

Methodology (Du Notly Ring Method):
e Aplatinum ring is placed on the surface of the liquid.
e The force required to pull the ring from the surface is measured using a tensiometer.

e The surface tension is calculated from this force, considering the dimensions of the ring and
a correction factor.

Thermal Conductivity Measurement

The transient hot-wire method is a common technique for measuring the thermal conductivity of
liquids.

Methodology:

e Athin platinum wire immersed in the liquid serves as both a heating element and a
resistance thermometer.

o Ashort electrical pulse is applied to the wire, causing a rapid increase in its temperature.

o The rate of temperature increase is measured by monitoring the change in the wire's
resistance.
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e The thermal conductivity of the surrounding liquid is determined from the rate of heat
dissipation from the wire.

Visualizations
Experimental Workflow for Thermophysical Property
Determination

The following diagram illustrates a generalized workflow for the experimental determination of a

thermophysical property of a liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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